Cas no 942863-90-3 (5-bromo-2-methoxy-N-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-4-methylbenzene-1-sulfonamide)
5-bromo-2-methoxy-N-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-4-methylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-2-methoxy-N-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-4-methylbenzenesulfonamide
- 5-bromo-2-methoxy-N-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-4-methylbenzene-1-sulfonamide
-
- Inchi: 1S/C20H23BrN2O4S/c1-12-9-19(27-4)20(11-17(12)21)28(24,25)22-8-7-15-13(2)23-18-6-5-14(26-3)10-16(15)18/h5-6,9-11,22-23H,7-8H2,1-4H3
- InChI Key: VCSXDKDBUWSPBI-UHFFFAOYSA-N
- SMILES: C1(S(NCCC2C3=C(NC=2C)C=CC(OC)=C3)(=O)=O)=CC(Br)=C(C)C=C1OC
5-bromo-2-methoxy-N-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-4-methylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3318-0234-2μmol |
5-bromo-2-methoxy-N-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-4-methylbenzene-1-sulfonamide |
942863-90-3 | 90%+ | 2μmol |
$57.0 | 2023-07-27 | |
| Life Chemicals | F3318-0234-5μmol |
5-bromo-2-methoxy-N-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-4-methylbenzene-1-sulfonamide |
942863-90-3 | 90%+ | 5μmol |
$63.0 | 2023-07-27 | |
| Life Chemicals | F3318-0234-10μmol |
5-bromo-2-methoxy-N-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-4-methylbenzene-1-sulfonamide |
942863-90-3 | 90%+ | 10μmol |
$69.0 | 2023-07-27 | |
| Life Chemicals | F3318-0234-20μmol |
5-bromo-2-methoxy-N-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-4-methylbenzene-1-sulfonamide |
942863-90-3 | 90%+ | 20μmol |
$79.0 | 2023-07-27 | |
| Life Chemicals | F3318-0234-1mg |
5-bromo-2-methoxy-N-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-4-methylbenzene-1-sulfonamide |
942863-90-3 | 90%+ | 1mg |
$54.0 | 2023-07-27 | |
| Life Chemicals | F3318-0234-2mg |
5-bromo-2-methoxy-N-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-4-methylbenzene-1-sulfonamide |
942863-90-3 | 90%+ | 2mg |
$59.0 | 2023-07-27 | |
| Life Chemicals | F3318-0234-3mg |
5-bromo-2-methoxy-N-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-4-methylbenzene-1-sulfonamide |
942863-90-3 | 90%+ | 3mg |
$63.0 | 2023-07-27 | |
| Life Chemicals | F3318-0234-4mg |
5-bromo-2-methoxy-N-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-4-methylbenzene-1-sulfonamide |
942863-90-3 | 90%+ | 4mg |
$66.0 | 2023-07-27 | |
| Life Chemicals | F3318-0234-5mg |
5-bromo-2-methoxy-N-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-4-methylbenzene-1-sulfonamide |
942863-90-3 | 90%+ | 5mg |
$69.0 | 2023-07-27 | |
| Life Chemicals | F3318-0234-10mg |
5-bromo-2-methoxy-N-[2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl]-4-methylbenzene-1-sulfonamide |
942863-90-3 | 90%+ | 10mg |
$79.0 | 2023-07-27 |
5-bromo-2-methoxy-N-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-4-methylbenzene-1-sulfonamide Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 5-bromo-2-methoxy-N-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-4-methylbenzene-1-sulfonamide
Introduction to 5-bromo-2-methoxy-N-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-4-methylbenzene-1-sulfonamide (CAS No. 942863-90-3)
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, 5-bromo-2-methoxy-N-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-4-methylbenzene-1-sulfonamide, identified by its CAS number 942863-90-3, has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry.
The molecular structure of this compound features a complex arrangement of functional groups, including bromine, methoxy, and sulfonamide moieties, which contribute to its distinct chemical behavior. The presence of an indole ring system further enhances its pharmacological relevance, making it a candidate for further investigation in drug discovery programs.
In recent years, there has been a growing interest in indole derivatives due to their diverse biological activities. These compounds have been explored for their potential in treating various diseases, including cancer, inflammation, and neurological disorders. The specific configuration of 5-bromo-2-methoxy-N-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-4-methylbenzene-1-sulfonamide suggests that it may interact with biological targets in ways that could lead to novel therapeutic effects.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are often employed to construct the complex molecular framework. These methodologies highlight the importance of cutting-edge chemical research in developing new pharmaceuticals.
One of the most compelling aspects of 5-bromo-2-methoxy-N-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-4-methylbenzene-1-sulfonamide is its potential as a scaffold for drug design. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties. This flexibility makes it an attractive candidate for structure-based drug design approaches, where computational modeling is used to predict how the compound will interact with biological targets.
Recent studies have demonstrated the importance of sulfonamide derivatives in medicinal chemistry. Sulfonamides are known for their broad spectrum of biological activities and have been successfully incorporated into numerous drugs on the market. The incorporation of a sulfonamide group into the indole framework of 5-bromo-2-methoxy-N-2-(5-methoxy-2-methyl-1H-indol-3-y)ethyl)-4-methylbenzene -1-sulfonamide may enhance its binding affinity to target proteins, thereby improving its therapeutic efficacy.
The bromine atom in the molecule also plays a crucial role in its reactivity and potential biological activity. Brominated aromatic compounds are frequently explored in drug development due to their ability to undergo various chemical transformations. These transformations can lead to the formation of new derivatives with enhanced pharmacological properties.
In conclusion, 5-bromo - 2 - methoxy - N - 2 - ( 5 - methoxy - 2 - methyl - 1 H - indol - 3 - yl ) ethyl - 4 - methylbenzene - 1 - sulfonamide (CAS No. 942863 - 90 - 3) represents a promising compound in the field of medicinal chemistry. Its unique structural features and potential applications make it a valuable asset for ongoing research efforts aimed at developing new therapeutic agents. As scientific understanding continues to evolve, compounds like this will undoubtedly play a significant role in addressing unmet medical needs.
942863-90-3 (5-bromo-2-methoxy-N-2-(5-methoxy-2-methyl-1H-indol-3-yl)ethyl-4-methylbenzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)